Cas no 62404-09-5 (3-Thiopheneacetic acid, 2-phenyl-)

• Product name: 3-Thiopheneacetic acid, 2-phenyl-
• CAS No: 62404-09-5
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 445943
• PubChem ID: 827444

3-Thiopheneacetic acid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid, 2-phenyl-
• 2-(2-phenylthiophen-3-yl)acetic acid
• DTXSID50356625
• SR-01000317240-1
• SR-01000317240
• 2-phenyl-3-thienyl-acetic acid
• 62404-09-5
• SCHEMBL1520751
• AKOS022653049

• Inchi： InChI=1S/C12H10O2S/c13-11(14)8-10-6-7-15-12(10)9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
• InChI Key： DPRPHVXSOLDTAE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C=CS2)CC(=O)O

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives